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Compound of Interest

Compound Name: 3-Benzyl-4-methylpyridine

Cat. No.: B15493915 Get Quote

For researchers, scientists, and professionals engaged in drug development, the precise

identification of chemical compounds is paramount. This technical guide addresses the CAS

number and molecular weight of the requested compound, 3-Benzyl-4-methylpyridine, and

provides data on closely related structural isomers due to the limited direct information

available for the specified molecule.

Initial searches for "3-Benzyl-4-methylpyridine" did not yield a specific CAS Registry Number

or definitive molecular weight, suggesting it may be a rare or novel compound with limited

documentation in major chemical databases. However, a comprehensive analysis of

structurally similar molecules provides valuable comparative data. This guide will focus on the

characterization of its closest isomers: 3-Methyl-4-phenylpyridine, 3-Benzylpyridine, and 4-

Benzylpyridine.

Physicochemical Properties of Related Isomers
The fundamental characteristics of these pyridine derivatives are summarized below, offering a

baseline for understanding their chemical behavior.
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Compound CAS Number Molecular Formula
Molecular Weight (
g/mol )

3-Methyl-4-

phenylpyridine
2052-92-8 C₁₂H₁₁N 169.22

3-Benzylpyridine 620-95-1 C₁₂H₁₁N 169.23

4-Benzylpyridine 2116-65-6 C₁₂H₁₁N 169.22

This data is compiled from various chemical databases and supplier information.

Structural Distinctions and Logical Relationships
The positioning of the benzyl and methyl groups on the pyridine ring significantly influences the

compound's properties. The following diagram illustrates the structural differences between the

requested compound and its related isomers.
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3-Benzyl-4-methylpyridine

3-Methyl-4-phenylpyridine

Isomer

3-Benzylpyridine

Structural Variant

4-Benzylpyridine

Positional Isomer

Starting Materials
(e.g., Halogenated 4-methylpyridine and Benzyl Grignard Reagent)

Cross-Coupling Reaction
(e.g., Kumada Coupling)

Work-up and Purification
(e.g., Extraction, Chromatography)

Characterization
(NMR, MS, IR)
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To cite this document: BenchChem. [Unraveling the Chemical Identity of 3-Benzyl-4-
methylpyridine: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15493915#cas-number-and-molecular-weight-of-3-
benzyl-4-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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